molecular formula C11H13ClO2 B8345466 5-Chloromethyl-6-isopropyl-1,3-benzodioxole

5-Chloromethyl-6-isopropyl-1,3-benzodioxole

Cat. No.: B8345466
M. Wt: 212.67 g/mol
InChI Key: VYUNEQZLPXAEEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloromethyl-6-isopropyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClO2

Molecular Weight

212.67 g/mol

IUPAC Name

5-(chloromethyl)-6-propan-2-yl-1,3-benzodioxole

InChI

InChI=1S/C11H13ClO2/c1-7(2)9-4-11-10(13-6-14-11)3-8(9)5-12/h3-4,7H,5-6H2,1-2H3

InChI Key

VYUNEQZLPXAEEM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC2=C(C=C1CCl)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 30 g of 37% formalin, 13 ml of concentrated hydrochloric acid and 100 ml of ethyl acetate was heated to 55° C., while passing hydrochloric acid gas through the mixture. A solution of 7.5 g of 5-isopropyl-1,3-benzodioxole in 20 ml of ethyl acetate was dropwise added to the resulting mixture and the obtained mixture was stirred as such for 2.5 hours and cooled, followed by the addition of benzene. The obtained mixture was washed with water, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 10.22 g of the title compound as a crude oil.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
13 mL
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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Quantity
7.5 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four
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0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six

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